![molecular formula C16H20N4O2S B2963564 (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-3-yl)methanone CAS No. 2034502-66-2](/img/structure/B2963564.png)
(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-3-yl)methanone
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Overview
Description
The compound contains several functional groups including a dimethylamino group, a pyrazin-2-yl group, a piperidin-1-yl group, and a thiophen-3-yl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of the dimethylamino group could potentially make the compound a base, while the presence of the carbonyl group could potentially make the compound a weak acid.Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on the specific conditions and reagents present. For example, the dimethylamino group could potentially undergo reactions with acids to form salts.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethylamino group could potentially make the compound soluble in water.Scientific Research Applications
Drug Discovery
The compound (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-3-yl)methanone has potential applications in drug discovery, particularly due to its piperidine nucleus which is a common motif in many biologically active compounds. Piperidine-based compounds, such as piperine, exhibit powerful antioxidant actions by hindering or suppressing free radicals . Additionally, the compound’s structure could be beneficial in the development of new drugs with improved properties like bioavailability and metabolic stability through late-stage fluorination methods . Moreover, derivatives of pyrazinyl such as 3-(pyrazin-2-yl)-1H-indazoles have been identified as potent inhibitors for Pim kinases, which are significant targets for cancer therapy .
Mechanism of Action
Future Directions
properties
IUPAC Name |
[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-thiophen-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-19(2)14-15(18-7-6-17-14)22-13-4-3-8-20(10-13)16(21)12-5-9-23-11-12/h5-7,9,11,13H,3-4,8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVIHJBIMTCFNTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-3-yl)methanone |
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